Cas no 890839-62-0 (1-[(Prop-2-yn-1-yl)oxy]-2-(trifluoromethyl)benzene)

• Product Name: 1-[(Prop-2-yn-1-yl)oxy]-2-(trifluoromethyl)benzene
• CAS No: 890839-62-0
• MF: C₁₀H₇F₃O
• MW: 200.157193422318
• MDL: MFCD14631679
• CID: 2191004
• Update Time: 2025-10-28

1-[(Prop-2-yn-1-yl)oxy]-2-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-(Prop-2-ynyloxy)-2-(trifluoromethyl)benzene
• 1-prop-2-ynoxy-2-(trifluoromethyl)benzene
• 1-(Prop-2-yn-1-yloxy)-2-(trifluoromethyl)benzene
• 1-[(Prop-2-yn-1-yl)oxy]-2-(trifluoromethyl)benzene
• 1-Prop-2-ynyloxy-2-trifluoromethyl-benzene

• MDL： MFCD14631679
• Inchi： 1S/C10H7F3O/c1-2-7-14-9-6-4-3-5-8(9)10(11,12)13/h1,3-6H,7H2
• InChI Key： IKGNZIALFAQKTH-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1OCC#C)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 225
• XLogP3: 2.9
• Topological Polar Surface Area: 9.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 1-[(Prop-2-yn-1-yl)oxy]-2-(trifluoromethyl)benzene

Professional Introduction to 1-[(Prop-2-yn-1-yl)oxy]-2-(trifluoromethyl)benzene (CAS No. 890839-62-0)

1-[(Prop-2-yn-1-yl)oxy]-2-(trifluoromethyl)benzene, a compound with the CAS number 890839-62-0, represents a significant advancement in the field of organic chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential applications in drug development and material science. The presence of both a propargyl group and a trifluoromethyl substituent on a benzene ring imparts distinct chemical properties that make it a valuable candidate for further exploration.

The molecular structure of 1-[(Prop-2-yn-1-yl)oxy]-2-(trifluoromethyl)benzene consists of an aromatic ring connected to an alkyne moiety via an oxygen atom, with a trifluoromethyl group attached to the second position of the benzene ring. This configuration not only enhances the compound's reactivity but also opens up numerous possibilities for functionalization and derivatization. The trifluoromethyl group, in particular, is known for its ability to influence the electronic properties of the molecule, making it useful in the design of bioactive compounds.

In recent years, there has been a growing interest in the development of novel compounds that can serve as intermediates in pharmaceutical synthesis. The propargyl group in 1-[(Prop-2-yn-1-yl)oxy]-2-(trifluoromethyl)benzene provides a versatile handle for further chemical modifications, such as cross-coupling reactions, which are widely used in the synthesis of complex organic molecules. These reactions are particularly valuable in the pharmaceutical industry, where they enable the construction of intricate molecular architectures with high precision.

One of the most compelling aspects of this compound is its potential application in the development of new therapeutic agents. The combination of electronic and steric effects arising from the propargyl and trifluoromethyl groups can be exploited to design molecules with specific biological activities. For instance, such compounds have shown promise in inhibiting various enzymes and receptors that are implicated in diseases such as cancer, inflammation, and neurological disorders. The trifluoromethyl group, in particular, is known to enhance binding affinity and metabolic stability, which are crucial factors in drug design.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry. The introduction of fluorine atoms into aromatic rings can significantly alter their pharmacokinetic properties, leading to improved bioavailability and reduced toxicity. 1-[(Prop-2-yn-1-yl)oxy]-2-(trifluoromethyl)benzene, with its unique structural features, aligns well with this trend and offers a promising scaffold for the discovery of new drugs.

The synthesis of 1-[(Prop-2-yn-1-yl)oxy]-2-(trifluoromethyl)benzene involves several key steps that showcase modern organic synthesis techniques. The preparation typically starts with the functionalization of a benzene derivative followed by the introduction of the propargyl and trifluoromethyl groups. Advanced catalytic methods, such as palladium-catalyzed cross-coupling reactions, are often employed to achieve these transformations efficiently. These methods not only improve yield but also minimize unwanted byproducts, making them ideal for large-scale production.

In addition to its pharmaceutical applications, 1-[(Prop-2-yn-1-yl)oxy]-2-(trifluoromethyl)benzene has potential uses in materials science. The unique electronic properties of this compound make it suitable for applications in organic electronics, such as organic light-emitting diodes (OLEDs) and photovoltaic devices. The presence of both conjugated and electron-withdrawing groups can be tailored to optimize light absorption and charge transport properties, which are essential for efficient device performance.

The research on 1-[(Prop-2-yn-1-yl)oxy]-2-(trifluoromethyl)benzene is ongoing, with scientists exploring new synthetic routes and applications. Collaborative efforts between academia and industry are driving innovation in this field, leading to faster translation of laboratory discoveries into practical applications. As our understanding of molecular structure-property relationships continues to improve, compounds like this one are expected to play an increasingly important role in addressing global challenges in health and technology.

In conclusion, 1-[(Prop-2-ylnl)-oxy]-2-(trifluoromethyl)benzene (CAS No. 89083962) is a multifaceted compound with significant potential in pharmaceuticals and materials science. Its unique structural features offer opportunities for diverse applications, making it a subject of intense research interest. As synthetic methodologies continue to evolve and our understanding of biological systems deepens, this compound is poised to make substantial contributions to scientific progress.